N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H19F3N2O3S/c1-2-28(26,27)24-11-3-4-14-12-16(9-10-17(14)24)23-18(25)13-5-7-15(8-6-13)19(20,21)22/h5-10,12H,2-4,11H2,1H3,(H,23,25)
• InChI Key: FTSVQZAWQHMTBK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H19F3N2O3S
• Molecular Weight: 412.4 g/mol

Description

“N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-(trifluoromethyl)benzamide” is a chemical compound with a molecular weight of 412.43 and a molecular formula of C19 H19 F3 N2 O3 S. It has a logP value of 3.1593, a logD value of 2.9083, and a logSw value of -3.792.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CCS(N1CCCc2ccc(cc12)NC(c1ccccc1C(F)(F)F)=O)(=O)=O. This indicates that the compound contains a trifluoromethyl group attached to a benzamide moiety, which is further connected to a tetrahydroquinoline ring via an ethanesulfonyl linker.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s worth noting that compounds containing trifluoromethyl groups often undergo radical trifluoromethylation. Additionally, benzamides, which are present in this compound, are known to undergo hydrolysis.

Physical And Chemical Properties Analysis

This compound is likely to be a powder at room temperature. It has six hydrogen bond acceptors and one hydrogen bond donor. The unique physicochemical properties of the fluorine atom and the pyridine moiety in trifluoromethylpyridine derivatives are thought to contribute to their biological activities.

Safety and Hazards

The safety information for this compound indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.

Future Directions

Trifluoromethylpyridine derivatives, such as this compound, are expected to find many novel applications in the future due to the unique physicochemical properties of the fluorine atom and the pyridine moiety. They are currently used in the agrochemical and pharmaceutical industries, and many candidates are undergoing clinical trials.